Cas no 2165120-11-4 (tert-butyl N-[1-(1-methyl-1H-imidazol-4-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[1-(1-methyl-1H-imidazol-4-yl)ethyl]carbamate
• CAS No: 2165120-11-4
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6081715
• PubChem ID: 165948416
• Update Time: 2024-01-02

tert-butyl N-[1-(1-methyl-1H-imidazol-4-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2165120-11-4
• tert-butyl N-[1-(1-methyl-1H-imidazol-4-yl)ethyl]carbamate
• EN300-7183778

• Inchi： 1S/C11H19N3O2/c1-8(9-6-14(5)7-12-9)13-10(15)16-11(2,3)4/h6-8H,1-5H3,(H,13,15)
• InChI Key： FALBUPUWNCXSLL-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C1=CN(C)C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.2Ų